molecular formula C10H10ClN5 B8687777 5-(tert-Butylamino)-6-chloropyrazine-2,3-dicarbonitrile CAS No. 65281-79-0

5-(tert-Butylamino)-6-chloropyrazine-2,3-dicarbonitrile

Cat. No. B8687777
CAS RN: 65281-79-0
M. Wt: 235.67 g/mol
InChI Key: KWZLGEFHQDLLGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(tert-Butylamino)-6-chloropyrazine-2,3-dicarbonitrile is a useful research compound. Its molecular formula is C10H10ClN5 and its molecular weight is 235.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(tert-Butylamino)-6-chloropyrazine-2,3-dicarbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(tert-Butylamino)-6-chloropyrazine-2,3-dicarbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

65281-79-0

Product Name

5-(tert-Butylamino)-6-chloropyrazine-2,3-dicarbonitrile

Molecular Formula

C10H10ClN5

Molecular Weight

235.67 g/mol

IUPAC Name

5-(tert-butylamino)-6-chloropyrazine-2,3-dicarbonitrile

InChI

InChI=1S/C10H10ClN5/c1-10(2,3)16-9-8(11)14-6(4-12)7(5-13)15-9/h1-3H3,(H,15,16)

InChI Key

KWZLGEFHQDLLGU-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)NC1=NC(=C(N=C1Cl)C#N)C#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

t-Butylamine, 7.3 g (.1 mole), in 50 ml of dry tetrahydrofuran was added dropwise under nitrogen to a solution of 10 g (0.05 mole) of 2,3-dichloro-5,6-dicyanopyrazine in 100 ml of tetrahydrofuran. The rate of addition was controlled so that the reactants did not exotherm to greater than 35° C. When the addition was complete, the reactants were stirred an additional half hour and then poured into 1 l. of water. After adjusting the pH to 1-2 with 10% HCl, the precipitated product was filtered and washed thoroughly with water. Crude product after drying was twice recrystallized from 1-chlorobutane to give light yellow crystals having a mp of 169°-173° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

5.0 g (0.025 mol) of 2,3-dichloro-5,6-dicyanopyrazine was dissolved in 50 ml of dry tetrahydrofuran, and 25 ml of a dry tetrahydrofuran solution containing 3.7 g (0.050 mol) of tert-butylamine was dropwise added thereto at a temperature of from -15°to 0° C. After completion of the dropwise addition, the mixture was stirred for 2 hours, and the reaction solution was poured into 500 ml of water. The precipitated solid was collected by filtration and recrystallized from toluene to obtain 4.5 g of slightly yellow crystals (yield: 76.4%, melting point: 174°-176° C.).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
500 mL
Type
reactant
Reaction Step Two
Quantity
3.7 g
Type
reactant
Reaction Step Three
Quantity
25 mL
Type
solvent
Reaction Step Three
Yield
76.4%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.